Cas no 2172522-47-1 (2-(difluoromethyl)-5-phenylbenzaldehyde)

• Product Name: 2-(difluoromethyl)-5-phenylbenzaldehyde
• CAS No: 2172522-47-1
• MF: C₁₄H₁₀F₂O
• MW: 232.225410938263
• CID: 6557499
• PubChem ID: 165743838
• Update Time: 2025-05-20

2-(difluoromethyl)-5-phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-5-phenylbenzaldehyde
• 2172522-47-1
• EN300-1457921

• Inchi： 1S/C14H10F2O/c15-14(16)13-7-6-11(8-12(13)9-17)10-4-2-1-3-5-10/h1-9,14H
• InChI Key： HYLBESLJWVSBDC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C=O)C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 232.06997126g/mol
• Monoisotopic Mass: 232.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(difluoromethyl)-5-phenylbenzaldehyde

Introduction to 2-(difluoromethyl)-5-phenylbenzaldehyde (CAS No. 2172522-47-1)

2-(difluoromethyl)-5-phenylbenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 2172522-47-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aromatic aldehyde features a unique structural motif, combining a phenyl group with a difluoromethyl substituent, which imparts distinct chemical and biological properties. The compound's molecular structure not only makes it a valuable intermediate in synthetic chemistry but also positions it as a promising candidate for further exploration in drug discovery and development.

The difluoromethyl group, a key feature of this compound, is well-documented for its ability to enhance metabolic stability and binding affinity in small molecule drugs. This modification has been widely employed in the design of bioactive molecules, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The presence of the phenyl ring further contributes to the compound's versatility, allowing for diverse interactions with biological targets. Such structural attributes make 2-(difluoromethyl)-5-phenylbenzaldehyde a compelling subject for investigation in medicinal chemistry.

In recent years, the pharmaceutical industry has increasingly focused on leveraging fluorinated compounds to improve drug efficacy and pharmacokinetic profiles. The difluoromethyl group, in particular, has been shown to enhance lipophilicity and reduce susceptibility to metabolic degradation, thereby extending the half-life of therapeutic agents. This has led to its incorporation into numerous clinical candidates and marketed drugs. The aldehyde functionality of 2-(difluoromethyl)-5-phenylbenzaldehyde also provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Current research in the field of medicinal chemistry highlights the potential of 2-(difluoromethyl)-5-phenylbenzaldehyde as a precursor for novel therapeutic entities. Studies have demonstrated its utility in generating molecules with inhibitory effects on various enzymes and receptors implicated in human diseases. For instance, derivatives of this compound have been explored for their activity against kinases and other enzymes involved in cancer progression. Additionally, the phenyl moiety's ability to engage in π-stacking interactions with biological targets suggests its applicability in designing ligands for neurological disorders.

The synthesis of 2-(difluoromethyl)-5-phenylbenzaldehyde involves multi-step organic transformations that highlight its synthetic significance. The introduction of the difluoromethyl group typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies not only showcase the compound's complexity but also underscore the advancements in synthetic methodologies that have enabled the efficient production of such advanced intermediates.

From a computational chemistry perspective, 2-(difluoromethyl)-5-phenylbenzaldehyde has been subjected to detailed molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. For example, computational analyses have revealed that the electron-withdrawing nature of the difluoromethyl group enhances interactions with negatively charged residues in protein active sites, thereby improving drug-receptor binding.

The pharmaceutical industry's interest in fluorinated compounds has driven innovation in synthetic routes to access structurally diverse derivatives of 2-(difluoromethyl)-5-phenylbenzaldehyde. Recent publications have described novel methodologies for introducing fluorine atoms at specific positions within aromatic rings, including strategies that preserve functional groups sensitive to harsh reaction conditions. Such advancements are crucial for expanding the chemical space available for drug discovery and ensuring that compounds like this one remain accessible for further development.

Biological activity assays have been conducted on various derivatives of 2-(difluoromethyl)-5-phenylbenzaldehyde, revealing promising results in preclinical models. These studies have identified compounds with potent inhibitory effects against targets relevant to infectious diseases and chronic conditions. The ability to fine-tune the biological activity through structural modifications underscores the compound's potential as a scaffold for drug development programs targeting a wide range of therapeutic areas.

The role of 2-(difluoromethyl)-5-phenylbenzaldehyde in academic research is also noteworthy. Researchers have utilized this compound as a starting material for exploring new synthetic pathways and developing innovative catalytic systems. Such investigations not only contribute to the advancement of organic chemistry but also provide valuable tools for synthesizing other biologically relevant molecules.

In conclusion, 2-(difluoromethyl)-5-phenylbenzaldehyde (CAS No. 2172522-47-1) represents a significant asset in pharmaceutical research due to its unique structural features and versatile applications. The combination of a difluoromethyl group with a phenyl ring offers numerous opportunities for developing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.